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Compound of Interest

Compound Name: ER-076349

Cat. No.: B3326424 Get Quote

Technical Support Center: ER-076349
This technical support center provides best practices for the long-term storage and handling of

ER-076349, a novel kinase inhibitor. Below you will find frequently asked questions,

troubleshooting guides, and detailed protocols to ensure the integrity and successful

application of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for ER-076349?

For maximal stability, ER-076349 should be stored as a lyophilized powder at -20°C or -80°C in

a light-protected, desiccated environment. When stored correctly, the compound is stable for at

least two years. Avoid repeated freeze-thaw cycles of solutions.

Q2: How should I prepare stock solutions of ER-076349?

It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous

DMSO. For aqueous experiments, further dilutions should be made in the appropriate buffer

immediately before use. DMSO stock solutions should be aliquoted into single-use volumes

and stored at -80°C to minimize freeze-thaw cycles.

Q3: My vial of ER-076349 powder has changed color/consistency. What should I do?
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Any change in the physical appearance of the lyophilized powder, such as discoloration (e.g.,

from white to off-white or yellow) or clumping, may indicate degradation or moisture absorption.

Refer to the troubleshooting guide below to assess the viability of the compound.

Q4: Is ER-076349 sensitive to light?

Yes, ER-076349 is photosensitive. All handling, storage, and experimental procedures should

be conducted under low-light conditions. Use amber or foil-wrapped vials for storage and

minimize exposure to ambient light during weighing and solution preparation.

Q5: How many freeze-thaw cycles can a DMSO stock solution of ER-076349 tolerate?

To ensure compound integrity, it is strongly advised to avoid more than 1-2 freeze-thaw cycles.

Preparing single-use aliquots is the best practice. If repeated use from a single stock is

unavoidable, a fresh stock solution should be prepared after three freeze-thaw cycles.

Troubleshooting Guides
Issue 1: Inconsistent or lower-than-expected activity in
assays.
This is often one of the first signs of compound degradation.

Possible Cause 1: Improper Storage. The compound may have been exposed to moisture,

light, or inappropriate temperatures.

Solution 1: Review the storage conditions of your vial against the recommended guidelines

in the table below. If conditions were suboptimal, use a new, properly stored vial of ER-
076349.

Possible Cause 2: Degraded Stock Solution. DMSO is hygroscopic and can absorb water

over time, which can lead to the hydrolysis of the compound. Multiple freeze-thaw cycles can

also contribute to degradation.

Solution 2: Prepare a fresh stock solution from a new vial of lyophilized powder. Perform a

quality control check, such as LC-MS, to confirm the purity and integrity of the new stock.
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Possible Cause 3: Adsorption to Plastics. At low concentrations, ER-076349 may adsorb to

the surface of certain plastics, reducing the effective concentration in your assay.

Solution 3: Use low-adhesion polypropylene tubes for storing and diluting stock solutions.

Pre-rinsing pipette tips with the solution before dispensing can also help mitigate this issue.

Issue 2: Solubility problems when diluting into aqueous
buffer.

Possible Cause: The concentration of ER-076349 in the final aqueous solution is above its

solubility limit, or the DMSO concentration is too low to maintain solubility.

Solution: Ensure the final DMSO concentration in your aqueous solution is sufficient to keep

ER-076349 dissolved (typically ≥0.1%). If precipitation still occurs, you may need to lower the

final concentration of ER-076349. Sonication can also help to redissolve small amounts of

precipitate.

Data Presentation
Table 1: Recommended Long-Term Storage Conditions
for ER-076349

Form Temperature Atmosphere
Light
Protection

Duration

Lyophilized

Powder
-20°C

Desiccated, Inert

Gas (Argon)

Required (Amber

Vial)
Up to 12 months

Lyophilized

Powder
-80°C

Desiccated, Inert

Gas (Argon)

Required (Amber

Vial)
Up to 36 months

10 mM in DMSO -80°C
Sealed, Single-

Use Aliquots

Required (Amber

Vial)
Up to 6 months

Table 2: Stability of ER-076349 Under Various Conditions
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Condition
Purity after 1
month

Purity after 6
months

Purity after 12
months

Powder

4°C, desiccated, dark 98.5% 95.1% 88.2%

-20°C, desiccated,

dark
>99% >99% 99.0%

10 mM in DMSO

-20°C, 3 freeze-thaw

cycles
97.2% 92.5% Not Recommended

-80°C, 1 freeze-thaw

cycle
>99% 98.8% Not Recommended

Experimental Protocols
Protocol: Preparation of ER-076349 for an In Vitro
Kinase Assay

Acclimatization: Allow a vial of lyophilized ER-076349 and a bottle of anhydrous DMSO to

equilibrate to room temperature for at least 30 minutes in a desiccator.

Stock Solution Preparation: Under low-light conditions, add the appropriate volume of

anhydrous DMSO to the vial of ER-076349 to create a 10 mM stock solution. Vortex gently

for 2 minutes or until fully dissolved.

Aliquoting: Immediately dispense the 10 mM stock solution into single-use, low-adhesion

polypropylene amber vials.

Storage of Aliquots: Store the aliquots at -80°C.

Preparation of Working Solution: For a typical kinase assay, a fresh serial dilution series is

prepared. Thaw a single aliquot of the 10 mM stock. Dilute this stock in the kinase assay

buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in

the assay does not exceed 0.5% to avoid affecting enzyme activity.
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Visualizations

Start: Assess ER-076349
Viability

Inspect Physical Appearance
(Color, Consistency)

Is Appearance Normal?

Review Storage History
(Temp, Light, Humidity)

Yes

Discard Compound and
Use New Vial

No

Were Conditions Optimal?

Prepare Fresh Stock Solution

Yes

NoRun QC Analysis
(e.g., LC-MS)

Does it Pass QC?

Proceed with Experiment

Yes No
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Decision workflow for assessing the viability of a stored ER-076349 sample.
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Start: Prepare for Assay

1. Equilibrate Powder & DMSO
to Room Temperature

2. Prepare 10 mM Stock
in Anhydrous DMSO

3. Aliquot into Single-Use
Amber Vials

4. Store Aliquots at -80°C

5. Thaw One Aliquot
Before Use

6. Create Serial Dilutions
in Assay Buffer

7. Perform Experiment
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3326424#best-practices-for-long-term-storage-of-er-
076349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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